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Compound of Interest

Compound Name: SulfoxFluor

Cat. No.: B6592572 Get Quote

For Researchers, Scientists, and Drug Development Professionals

SulfoxFluor (4-Chloro-N-[(4-methylphenyl)sulfonyl]-benzenesulfonimidoyl fluoride) is a

versatile and increasingly popular deoxyfluorination reagent in modern organic synthesis.[1][2]

Its stability, ease of handling compared to other fluorinating agents, and high selectivity make it

a valuable tool in the synthesis of complex molecules, particularly in the pharmaceutical

industry.[1][2][3][4] This guide provides an in-depth overview of the safety precautions, handling

procedures, and key applications of SulfoxFluor to ensure its safe and effective use in the

laboratory.

Core Safety and Hazard Information
While SulfoxFluor is considered more user-friendly than many traditional deoxyfluorination

reagents, it is a hazardous chemical and must be handled with appropriate precautions.[1] The

primary hazards associated with SulfoxFluor are skin irritation, serious eye damage, and

respiratory irritation.[5] It is also harmful if swallowed and may cause long-lasting harmful

effects to aquatic life.[5]

Table 1: GHS Hazard and Precautionary Statements[5]
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Category Code Statement

Hazard H302 Harmful if swallowed.

H315 Causes skin irritation.

H318 Causes serious eye damage.

H335
May cause respiratory

irritation.

H413
May cause long lasting harmful

effects to aquatic life.

Precautionary P261

Avoid breathing

dust/fume/gas/mist/vapours/sp

ray.

P264
Wash hands thoroughly after

handling.

P270
Do not eat, drink or smoke

when using this product.

P271
Use only outdoors or in a well-

ventilated area.

P273
Avoid release to the

environment.

P280

Wear protective

gloves/protective clothing and

eye/face protection.

P301+P312

IF SWALLOWED: Call a

POISON CENTER/doctor if

you feel unwell.

P302+P352
IF ON SKIN: Wash with plenty

of water.

P305+P351+P338 IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if
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present and easy to do.

Continue rinsing.

Physical and Chemical Properties
Understanding the physical and chemical properties of SulfoxFluor is crucial for its safe

storage and handling.

Table 2: Physical and Chemical Properties of SulfoxFluor

Property Value Reference

CAS Number 2143892-50-4 [5]

Molecular Formula C13H11ClFNO3S2 [1]

Molecular Weight 346.99 g/mol [1]

Appearance White solid [1]

Melting Point 110–112 °C [1]

Solubility
Insoluble in water; soluble in

organic solvents.
[1]

Stability

Stable under recommended

storage conditions. Sensitive

to moisture.

[5]

Handling and Storage Protocols
Proper handling and storage procedures are paramount to ensure the safety of laboratory

personnel and the integrity of the reagent.

3.1. Personal Protective Equipment (PPE)

When handling SulfoxFluor, the following PPE is mandatory:

Eye Protection: Chemical safety goggles or a face shield.[5]
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Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).[5]

Skin and Body Protection: A flame-retardant lab coat and closed-toe shoes.[5]

Respiratory Protection: Use in a well-ventilated fume hood. If dust is generated, a NIOSH-

approved respirator may be necessary.[5][6]

3.2. Safe Handling Practices

Always handle SulfoxFluor in a chemical fume hood.[5]

Avoid contact with skin, eyes, and clothing.[5]

Avoid inhalation of dust or fumes.[5]

Keep away from heat, sparks, open flames, and hot surfaces.[5]

Take precautionary measures against static discharge.[5]

Do not eat, drink, or smoke in areas where SulfoxFluor is handled.[5]

Wash hands thoroughly after handling.[5]

3.3. Storage

Store in a tightly closed container in a cool, dry, and well-ventilated place.[1][5]

Keep away from moisture, as it can hydrolyze the reagent.[7]

Store away from incompatible materials such as strong oxidizing agents, acids, and bases.

[1][5]

Experimental Protocols: Deoxyfluorination and
Deoxyazidation
SulfoxFluor is a highly effective reagent for the deoxyfluorination of a broad range of alcohols,

including primary, secondary, and tertiary alcohols, with high selectivity and tolerance for

various functional groups.[1][2] It is also used in deoxyazidation reactions.[4][8]
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4.1. General Experimental Workflow for Deoxyfluorination

The following diagram illustrates a typical workflow for a deoxyfluorination reaction using

SulfoxFluor.

Reaction Setup Reaction Work-up Purification

Dry glassware under vacuum or in oven Add alcohol substrate and anhydrous solvent to flask Establish inert atmosphere (N2 or Ar) Add SulfoxFluor Add organic base (e.g., DBU) Stir at room temperature Monitor reaction by TLC or LC-MS Quench reaction with saturated aq. NaHCO3 Extract with organic solvent Wash organic layer with brine Dry over Na2SO4 or MgSO4 Concentrate in vacuo Purify by column chromatography Characterize final product

Click to download full resolution via product page

Caption: General workflow for a deoxyfluorination reaction using SulfoxFluor.

4.2. Detailed Method for Deoxyfluorination of a Primary Alcohol

The following protocol is a representative example for the deoxyfluorination of a primary

alcohol. Researchers should optimize conditions for their specific substrate.

To a flame-dried round-bottom flask under an inert atmosphere (N2 or Ar), add the primary

alcohol (1.0 equiv) and anhydrous toluene (0.1 M).

Add SulfoxFluor (1.2 equiv) to the solution.

Add 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) (1.5 equiv) dropwise to the stirring solution at

room temperature.

Stir the reaction mixture at room temperature and monitor its progress by thin-layer

chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

Upon completion, quench the reaction by the addition of a saturated aqueous solution of

sodium bicarbonate.

Extract the aqueous layer with an appropriate organic solvent (e.g., ethyl acetate) three

times.
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Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure.

Purify the crude product by flash column chromatography on silica gel to afford the desired

alkyl fluoride.

Spill, First Aid, and Disposal Procedures
5.1. Spill Response

In case of a spill, evacuate the area and ensure adequate ventilation.[5]

Wear appropriate PPE, including respiratory protection.[5]

Avoid generating dust.[9]

Carefully sweep up the solid material and place it in a sealed container for disposal.[9]

Clean the spill area thoroughly with soap and water.[9]

5.2. First Aid Measures

If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a POISON CENTER or doctor if

you feel unwell.[5]

If on Skin: Take off immediately all contaminated clothing. Rinse skin with water.[5]

If Inhaled: Remove person to fresh air and keep comfortable for breathing.[5]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. Seek immediate medical attention.[5]

5.3. Quenching and Disposal

Unused or waste SulfoxFluor must be quenched before disposal. The following diagram

illustrates a safe quenching procedure.
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Setup Quenching Neutralization & Disposal

Place reaction flask in an ice bath Establish inert atmosphere (N2 or Ar) Add anhydrous, non-reactive solvent (e.g., toluene) Slowly add a less reactive alcohol (e.g., isopropanol) Observe for cessation of gas evolution Cautiously add water dropwise Neutralize with a weak acid (e.g., citric acid) Dispose of as hazardous waste according to local regulations

Click to download full resolution via product page

Caption: A general workflow for the safe quenching of SulfoxFluor.

Detailed Quenching Protocol:

In a fume hood, place the flask containing the SulfoxFluor to be quenched in an ice bath.

Establish an inert atmosphere over the mixture.

Slowly and carefully add a less reactive alcohol, such as isopropanol, to the stirred mixture.

[10]

After the initial vigorous reaction subsides, a 1:1 mixture of isopropanol and water can be

slowly added, followed by the cautious dropwise addition of water.[10]

Once the quenching is complete (no further gas evolution), the solution should be

neutralized with a weak acid.

The resulting mixture should be disposed of as hazardous waste in accordance with local,

state, and federal regulations.

By adhering to the safety precautions and experimental guidelines outlined in this document,

researchers can safely and effectively utilize SulfoxFluor in their synthetic endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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